Cas no 3997-89-5 (Cyclopentanone-2,2,5,5-d4)

Cyclopentanone-2,2,5,5-d4 Properties

Names and Identifiers

• Cyclopentanone-2,2,5,5-d4(6CI,8CI,9CI)
• Cyclopentanone-2,2,5,5-d{4}
• Cyclopentanone-2,2,5,5-d₄
• CYCLOPENTANONE, [2,2,5,5-D4]
• 2,2,5,5-tetradeuteriocyclopentan-1-one
• D99678
• Cyclopentanone-2,2,5,5-d4, 98 atom % D
• 3997-89-5
• DTXSID90583872
• CYCLOPENTANONE (2,2,5,5-D4)
• Q63392085
• A935352
• MFCD00190415
• (2,2,5,5-~2~H_4_)Cyclopentanone
• AKOS015915610
• Cyclopentanone-2,2,5,5-d4
• Cyclopentan-1-one-2,2,5,5-d4
• 2,2,5,5-tetradeuteriocyclopentanone
• +Expand

• MDL： MFCD00190415
• InChIKey： BGTOWKSIORTVQH-KHORGVISSA-N
• Inchi： InChI=1S/C5H8O/c6-5-3-1-2-4-5/h1-4H2/i3D2,4D2
• SMILES： C1CC([2H])([2H])C(=O)C1([2H])[2H]

Computed Properties

• Exact Mass: 88.082621858g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 88.082621858g/mol
• Heavy Atom Count: 6
• Complexity: 58.3
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Refractive Index: n20/D 1.437(lit.)
• Boiling Point: 130-131 °C(lit.)
• Melting Point: −51 °C(lit.)
• Flash Point: 87 °F
• Color/Form: Not determined
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• Density: 0.996 g/mL at 25 °C